(5E)-2-anilino-5-[[1-[(2,4-dichlorophenyl)methyl]indol-3-yl]methylidene]-1,3-thiazol-4-one

• Molecular Formula: C25H17Cl2N3OS
• Molecular Weight: 478.4 g/mol
• IUPAC Name: (5E)-5-[[1-[(2,4-dichlorophenyl)methyl]indol-3-yl]methylidene]-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H17Cl2N3OS/c26-18-11-10-16(21(27)13-18)14-30-15-17(20-8-4-5-9-22(20)30)12-23-24(31)29-25(32-23)28-19-6-2-1-3-7-19/h1-13,15H,14H2,(H,28,29,31)/b23-12+
• InChI Key: QWFJRLDMXPWENA-FSJBWODESA-N
• Isomeric SMILES: C1=CC=C(C=C1)N=C2NC(=O)/C(=C\C3=CN(C4=CC=CC=C43)CC5=C(C=C(C=C5)Cl)Cl)/S2
• Canonical SMILES: C1=CC=C(C=C1)N=C2NC(=O)C(=CC3=CN(C4=CC=CC=C43)CC5=C(C=C(C=C5)Cl)Cl)S2

Description

(5E)-2-anilino-5-[[1-[(2,4-dichlorophenyl)methyl]indol-3-yl]methylidene]-1,3-thiazol-4-one is a synthetic thiazol-4-one derivative characterized by a central 1,3-thiazol-4-one scaffold substituted at position 2 with an anilino group and at position 5 with a methylidene-linked indole moiety. The indole is further functionalized with a 2,4-dichlorobenzyl group at the N1 position . This compound’s structural complexity arises from its conjugated system, which includes an electron-deficient thiazole ring and electron-rich indole and anilino substituents. Such features are often exploited in medicinal chemistry for designing bioactive molecules, particularly targeting enzymes or receptors where π-π interactions and hydrogen bonding are critical .

Biological Activity

The compound (5E)-2-anilino-5-[[1-[(2,4-dichlorophenyl)methyl]indol-3-yl]methylidene]-1,3-thiazol-4-one is a synthetic derivative that has garnered attention for its potential biological activities. This article aims to explore its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The chemical structure of the compound features an indole moiety linked to a thiazole ring, which is known for contributing to various biological activities. The presence of a 2,4-dichlorophenyl group enhances its lipophilicity and may influence its interaction with biological targets.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities including:

• Antimicrobial Activity : Preliminary studies suggest significant antibacterial effects against both Gram-positive and Gram-negative bacteria.
• Anti-inflammatory Properties : The compound may inhibit key enzymes involved in inflammatory pathways.
• Anticancer Potential : Initial findings highlight its cytotoxic effects on various cancer cell lines.

Antimicrobial Activity

The antimicrobial efficacy of the compound was evaluated through minimum inhibitory concentration (MIC) assays. The results indicated:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	< 10
Escherichia coli	< 15
Salmonella enterica	< 20

These results demonstrate that the compound possesses potent antibacterial properties, particularly against Staphylococcus aureus, which is known for its resistance to multiple antibiotics .

Anti-inflammatory Mechanism

The anti-inflammatory activity was assessed using enzyme assays targeting cyclooxygenase (COX) enzymes. The compound showed:

• COX-1 Inhibition : Moderate inhibition at concentrations around 50 µM.
• COX-2 Inhibition : Significant inhibition with an IC50 value of approximately 30 µM.

This dual inhibition suggests a potential for therapeutic applications in inflammatory diseases .

Anticancer Activity

Investigations into the anticancer properties revealed that the compound induces apoptosis in cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer). The following table summarizes the cytotoxic effects observed:

Cell Line	IC50 (µM)
MCF-7	25
A549	30

Apoptotic markers such as caspase activation were noted, indicating that the compound may trigger programmed cell death in these cells .

Case Studies

• Case Study on Antibacterial Efficacy :
  A study conducted on methicillin-resistant Staphylococcus aureus (MRSA) demonstrated that the compound effectively reduced bacterial load in vitro and in vivo models. The treatment resulted in a significant decrease in infection severity compared to controls.
• Anti-inflammatory Effects in Animal Models :
  In a rat model of induced inflammation, administration of the compound reduced paw edema significantly compared to baseline measurements. Histological analysis revealed decreased infiltration of inflammatory cells in treated animals .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Indole Derivatives

Compounds sharing the indole-thiazol-4-one framework exhibit variations in substituent patterns that significantly influence their physicochemical and biological properties:

• (5E)-5-[[1-[(2,4-dichlorophenyl)methyl]indol-3-yl]methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one (CAS 6235-67-2): This analogue replaces the anilino group at position 2 with a 3-ethyl-2-thioxo moiety.
• (5E)-3-(3-chlorophenyl)-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one : The 3-chlorophenyl and 2-methoxyphenyl substituents introduce steric bulk and electron-donating effects, which could modulate binding affinity in enzyme inhibition assays .

Benzylidene-Thiazol-4-one Analogues with Furan Substitutions

Replacing the indole moiety with furan derivatives shifts electronic properties and spatial arrangement:

• (5E)-2-anilino-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one: The furan ring’s reduced aromaticity compared to indole may decrease π-stacking interactions but improve metabolic stability. The 2-chlorophenyl group enhances hydrophobicity, similar to the 2,4-dichlorophenyl group in the target compound .
• (5E)-5-{[5-(3,4-dichlorophenyl)furan-2-yl]methylidene}-2-[(4-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one: The 4-hydroxyphenylamino group introduces hydrogen-bonding capacity, which could enhance solubility and target selectivity compared to the anilino group in the target compound .

Variations in Thiazolidinone Substituents

Substituents at positions 2 and 3 of the thiazolidinone core critically influence bioactivity:

• (Z)-5-(substituted benzylidene)-2-((substituted phenyl)amino)thiazol-4(5H)-one analogues: These compounds, synthesized in yields ranging from 65–92%, demonstrate that electron-withdrawing groups (e.g., nitro) on the benzylidene ring enhance antimicrobial activity, with MIC50 values correlating with substituent electronegativity .